Cas no 67036-97-9 (2-((3,5-dimethyl-2h-pyrrol-2-ylidene)me&amp)

• Product Name: 2-((3,5-dimethyl-2h-pyrrol-2-ylidene)me&amp
• CAS No: 67036-97-9
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• CID: 965260
• PubChem ID: 24885415
• Update Time: 2025-04-19

2-((3,5-dimethyl-2h-pyrrol-2-ylidene)me&amp Chemical and Physical Properties

Names and Identifiers

• 2-((3,5-dimethyl-2h-pyrrol-2-ylidene)me&amp
• 2-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-3,5-dimethylpyrrole,hydrochloride
• 2-((3,5-Dimethyl-2H-pyrrol-2-ylidene)methyl)-3,5-dimethyl-1H-pyrrole hydrochloride
• SCHEMBL1722972
• 2-[(3,5-Dimethyl-2H-pyrrol-2-ylidene)methyl]-3,5-dimethyl-1H-pyrrole monohydrochloride
• 67036-97-9

• MDL： MFCD09265115
• Inchi： 1S/C13H16N2.ClH/c1-8-5-10(3)14-12(8)7-13-9(2)6-11(4)15-13;/h5-7,14H,1-4H3;1H/b13-7-;
• InChI Key： SONPMPUHCHDTQZ-QCCGTXRUSA-N
• SMILES： Cl.N1C(C)=CC(C)=C1/C=C1/C(C)=CC(C)=N/1

Computed Properties

• Exact Mass: 236.10821
• Monoisotopic Mass: 236.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Melting Point: 220-224 °C
• Boiling Point: 374.2°C at 760 mmHg
• Flash Point: 180.1°C
• PSA: 28.15

2-((3,5-dimethyl-2h-pyrrol-2-ylidene)me&amp Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Dipyrrins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Dipyrrins